2-fluoro-N-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)benzamide

• IUPAC Name: 2-fluoro-N-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C21H26FN3O/c1-16-7-9-17(10-8-16)20(25-13-11-24(2)12-14-25)15-23-21(26)18-5-3-4-6-19(18)22/h3-10,20H,11-15H2,1-2H3,(H,23,26)
• InChI Key: ZGMRJQARZPLWME-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNC(=O)C2=CC=CC=C2F)N3CCN(CC3)C
• Molecular Formula: C21H26FN3O
• Molecular Weight: 355.4 g/mol

Description

2-fluoro-N-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)benzamide, also known as MP-10, is a synthetic compound that belongs to the class of benzamides. It has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Fluorinated Benzamides in Drug Discovery

• A study on Marbofloxacin , a fluoroquinolone antibiotic, exemplifies the structural analysis of fluorinated compounds, showcasing their complex molecular interactions and potential for antimicrobial activity. This research highlights the significance of fluorinated benzamides in developing new antibiotics with enhanced efficacy and stability (Jin Shen et al., 2012).

• In the realm of neuropsychiatric drug development, fluorinated indolealkylphenylpiperazines were studied for their dual action as 5-HT1A receptor agonists and serotonin reuptake inhibitors , indicating the therapeutic potential of fluorinated benzamides in treating disorders such as depression and anxiety (T. Heinrich et al., 2004).

Antimicrobial and Antiviral Activities

• Research into hybrid molecules containing penicillanic or cephalosporanic acid moieties merged with fluorinated piperazines demonstrated good to moderate antimicrobial activity. This underscores the utility of fluorinated benzamides in creating more effective antimicrobial agents (Serap Başoğlu et al., 2013).

• A study on benzamide-based 5-aminopyrazoles revealed remarkable antiavian influenza virus activity, suggesting that fluorinated benzamides could play a crucial role in developing antiviral drugs, particularly against challenging strains like H5N1 (A. Hebishy et al., 2020).

Antifungal and Antibacterial Properties

• The synthesis and evaluation of fluorinated 1,2-benzisothiazol-3(2H)-ones and 2,2′-dithiobis(benzamides) demonstrated high activity against fungi and Gram-positive microorganisms, highlighting the potential of fluorinated benzamides in developing new antifungal and antibacterial agents (M. Carmellino et al., 1994).